![molecular formula C15H22BFN2O3 B8085577 3-Ethyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea](/img/structure/B8085577.png)
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([B:8]2[O:16][C:13]([CH3:15])([CH3:14])[C:10]([CH3:12])([CH3:11])[O:9]2)=[CH:4][C:3]=1[F:17].[CH2:18]([N:20]([CH2:23]C)CC)[CH3:19].ClC(Cl)([O:28]C(=O)OC(Cl)(Cl)Cl)Cl.Cl.C(N)C.C([O-])([O-])=O.[K+].[K+].Cl>C(Cl)Cl>[CH2:18]([NH:20][C:23]([NH:1][C:2]1[CH:7]=[CH:6][C:5]([B:8]2[O:9][C:10]([CH3:12])([CH3:11])[C:13]([CH3:15])([CH3:14])[O:16]2)=[CH:4][C:3]=1[F:17])=[O:28])[CH3:19] |f:3.4,5.6.7|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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NC1=C(C=C(C=C1)B1OC(C)(C)C(C)(C)O1)F
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Name
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Quantity
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3.23 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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2.21 g
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Type
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reactant
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Smiles
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ClC(Cl)(OC(OC(Cl)(Cl)Cl)=O)Cl
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Name
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Quantity
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8.77 g
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Type
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reactant
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Smiles
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Cl.C(C)N
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Name
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Quantity
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14.57 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Control Type
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UNSPECIFIED
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Setpoint
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4 °C
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Type
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CUSTOM
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Details
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After stirring for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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the ice bath is then removed
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Type
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STIRRING
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Details
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After stirring for 1 hour 30 minutes at room temperature
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Duration
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30 min
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Type
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WAIT
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Details
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After 2 hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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the medium is cooled in an ice bath
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Type
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EXTRACTION
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Details
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The aqueous phase is extracted 3 times with DCM
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue is chromatographed on silica gel with a gradient of from 0% to 5% MeOH in DCM
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Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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C(C)NC(=O)NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)F
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.65 g | |
| YIELD: CALCULATEDPERCENTYIELD | 204.5% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
